Cas no 148-25-4 (4,5-Dihydroxynaphthalene-2,7-disulfonic acid)
4,5-Dihydroxynaphthalene-2,7-disulfonic acid is a sulfonated naphthalene derivative with two hydroxyl and two sulfonic acid functional groups, imparting high water solubility and reactivity. Its structure makes it a valuable intermediate in the synthesis of dyes, particularly azo dyes, where it contributes to chromophore formation and enhanced color fastness. The compound’s dual hydroxyl groups enable chelation with metal ions, useful in metallized dye applications. Additionally, its sulfonic acid groups improve compatibility with aqueous systems, making it suitable for textile and paper dyeing processes. The product’s stability under acidic conditions further enhances its utility in industrial dye manufacturing.
148-25-4 structure
Product Name:4,5-Dihydroxynaphthalene-2,7-disulfonic acid
CAS No:148-25-4
MF:C10H8O8S2
MW:320.295721054077
MDL:MFCD00003968
CID:36568
PubChem ID:67221
Update Time:2025-06-07
4,5-Dihydroxynaphthalene-2,7-disulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dihydroxynaphthalene-2,7-disulfonic acid
- 4,5-dihydroxy-2,7-naphthalenedisulfonic acid
- Chromotropic acid
- 1 8-DIHYDROXYNAPHTHALENE-3 6-DISULFONIC ACID
- 1,8-DIHYDROXYNAPHTHYLENE-3,6-DISULFONIC ACID
- 1,8-Dihydroxynaphthalene-3,6-disulfonic acid
- Cyclopentanone
- 4,5-Dihydroxynaphthalene-2,7-disulphonic acid
- CHROMOGEN
- Aids000369
- Aids-000369
- Chrmotropicacid
- Chromotopic acid
- TIMTEC-BB SBB001312
- 1,8-Dihydroxynaphthy
- 8-Dihydroxynaphthylene-3
- 4,5-dihydroxy-7-naphthalenedisulfonicacid
- 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-
- S596OD720M
- NSC37043
- C10H8O8S2
- KSC178E8N
- ARONIS27162
- Chromotropic Acid, disodium salt
- 1,8- Dihydroxynaphthylene-3,6-disulfonicacid
- Polyethylene-polypropyleneglycol
- HLVXFWDLRHCZEI-UHFFFAOYSA-N
- C.I. 16655
- DTXSID6059732
- W-108105
- AI3-18239
- UNII-S596OD720M
- 1,8-dihydroxynaphthalene-3,6-disulfonic acid
- 4,5-dihydroxynaphthalene-2,7-disulfonicacid
- SY034782
- F1995-0221
- CHEMBL144298
- CHROMOTROPICACID
- CHROMOTROPIC ACID [MI]
- SCHEMBL66310
- CHEBI:1751
- NS00021014
- AS-12491
- CS-0166747
- 148-25-4
- NSC 37043
- FT-0623806
- AKOS005446653
- A808746
- Q15410876
- AC1869
- FT-0617187
- EINECS 205-712-7
- NSC-37043
- MFCD00003968
- 4,5-dihydroxy-naphthalene-2,7-disulfonic acid
- 1,8-Dihydroxynaphthylene-3,6-disulfonic acid，98%
- 4,5Dihydroxynaphthalene2,7disulphonic acid
- 4,5-DHN-2,7-DSA
- chromatropic acid
- STK373227
- BBL000842
- 2,7Naphthalenedisulfonic acid, 4,5dihydroxy
- 4,5Dihydroxy2,7naphthalenedisulfonic acid
- 1,8Dihydroxynaphthalene3,6disulfonic acid
- DTXCID0034807
- FD37017
- doi:10.14272/HLVXFWDLRHCZEI-UHFFFAOYSA-N.1
- 205-712-7
-
- MDL： MFCD00003968
- Inchi： 1S/C10H8O8S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,11-12H,(H,13,14,15)(H,16,17,18)
- InChI Key： HLVXFWDLRHCZEI-UHFFFAOYSA-N
- SMILES： S(C1C=C(C2=C(C=C(C=C2C=1)S(=O)(=O)O)O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 319.96600
- Monoisotopic Mass: 319.966059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 166
- Surface Charge: 0
- Tautomer Count: 11
- XLogP3: 0.5
Experimental Properties
- Color/Form: Solid crystallization
- Density: 1.7929 (rough estimate)
- Melting Point: 330°C (dec.)
- Boiling Point: 429.2°C (rough estimate)
- Refractive Index: 1.6000 (estimate)
- PSA: 165.96000
- LogP: 2.90600
- Solubility: Soluble in water.
- Sensitiveness: Sensitive to light
4,5-Dihydroxynaphthalene-2,7-disulfonic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：UN3288
- WGK Germany：3
- Safety Instruction： S22; S24/25
- RTECS：TE6130000
-
Hazardous Material Identification：
- Storage Condition：Store at room temperature
- Packing Group：III
- Hazard Level：6.1
- Risk Phrases：R22
- Packing Group：III
- Safety Term：6.1
4,5-Dihydroxynaphthalene-2,7-disulfonic acid Customs Data
- HS CODE：2908999090
- Customs Data：
China Customs Code:
2908999090Overview:
2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4,5-Dihydroxynaphthalene-2,7-disulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C804988-2.5kg |
Chromotropic acid |
148-25-4 | AR | 2.5kg |
￥2,590.00 | 2022-09-29 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S19011-25g |
Chromotropic acid |
148-25-4 | 98% | 25g |
￥50.00 | 2022-01-07 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S19011-100g |
Chromotropic acid |
148-25-4 | 98% | 100g |
￥168.00 | 2022-01-07 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S19011-500g |
Chromotropic acid |
148-25-4 | 98% | 500g |
￥500.00 | 2022-01-07 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014150-25g |
4,5-Dihydroxynaphthalene-2,7-disulfonic acid |
148-25-4 | 99%ACS | 25g |
￥61 | 2023-06-14 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014150-100g |
4,5-Dihydroxynaphthalene-2,7-disulfonic acid |
148-25-4 | 99%ACS | 100g |
￥185 | 2023-06-14 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014150-500g |
4,5-Dihydroxynaphthalene-2,7-disulfonic acid |
148-25-4 | 99%ACS | 500g |
￥887 | 2023-06-14 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014150-2.5kg |
4,5-Dihydroxynaphthalene-2,7-disulfonic acid |
148-25-4 | 99%ACS | 2.5kg |
￥4290 | 2023-06-14 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014149-100g |
4,5-Dihydroxynaphthalene-2,7-disulfonic acid |
148-25-4 | AR | 100g |
￥198 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014149-25g |
4,5-Dihydroxynaphthalene-2,7-disulfonic acid |
148-25-4 | AR | 25g |
￥66 | 2023-09-10 |
4,5-Dihydroxynaphthalene-2,7-disulfonic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:148-25-4)变色酸
Order Number:LE5744680;LE6862
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:148-25-4)1,8-Dihydroxynaphthylene-3,6-disulfonic acid
Order Number:sfd15931
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
4,5-Dihydroxynaphthalene-2,7-disulfonic acid Related Literature
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1. Nuclear magnetic resonance studies of beryllium complexes in aqueous solutionDennis F. Evans,Chih Y. Wong J. Chem. Soc. Dalton Trans. 1992 2009
-
2. Mechanistic information on ligand-substitution reactions of gadolinium(III) in aqueous solution from high-pressure stopped-flow experimentsKedika B. Reddy,Shibai Cao,Edward C. Orr,István Fábián,Rudi van Eldik,Edward M. Eyring J. Chem. Soc. Dalton Trans. 1994 2497
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3. Kinetic analysis of the complexation of aqueous lanthanide(III) ions by arsenazo III??Yanlong Shi,Edward M. Eyring,Rudi van Eldik J. Chem. Soc. Dalton Trans. 1998 967
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4. Equilibrium and kinetic studies on the complexation of boric acid with chromotropic acidChaoying Shao,Shiro Matsuoka,Yoshinobu Miyazaki,Kazuhisa Yoshimura,Toshishige M. Suzuki,D. A. Pacheco Tanaka J. Chem. Soc. Dalton Trans. 2000 3136
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Chaoying Shao,Shiro Matsuoka,Yoshinobu Miyazaki,Kazuhisa Yoshimura Analyst 2002 127 1614
148-25-4 (4,5-Dihydroxynaphthalene-2,7-disulfonic acid) Related Products
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:148-25-4)变色酸
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:148-25-4)1,8-Dihydroxynaphthylene-3,6-disulfonic acid
Purity:99.9%
Quantity:200kg
Price ($):Inquiry